molecular formula C18H25N3O3 B5624580 (3S*,4S*)-1-{[(cyclohexylmethyl)amino]carbonyl}-4-(2-pyridinyl)-3-pyrrolidinecarboxylic acid

(3S*,4S*)-1-{[(cyclohexylmethyl)amino]carbonyl}-4-(2-pyridinyl)-3-pyrrolidinecarboxylic acid

Cat. No. B5624580
M. Wt: 331.4 g/mol
InChI Key: DXEXASOMZUJVAR-HUUCEWRRSA-N
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Description

Synthesis Analysis

The synthesis of complex organic compounds often involves multi-step reactions, and the synthesis of pyrrolidine derivatives is a notable example. The acylation of pyrrolidine-2,4-diones to synthesize 3-acyltetramic acids, for instance, illustrates the intricate steps involved in creating compounds with pyrrolidine structures (Jones et al., 1990). Similarly, the synthesis of 3-(cyclohexylamino)-2-arylimidazo[1,2-a]pyridine-8-carboxylic acids through a three-component condensation reaction highlights the complexity of synthesizing compounds with cyclohexylamino and pyridinyl components (Marandi, 2018).

Molecular Structure AnalysisThe molecular structure of organic compounds plays a crucial role in determining their chemical behavior and potential applications. For example, the study of cocrystals of cyclohexanetricarboxylic acid with 4,4'-bipyridine homologues sheds light on the significance of acid···pyridine hydrogen bonding in the formation of neutral and ionic complexes (Bhogala & Nangia, 2003). This type of analysis is crucial for understanding the interactions and stability of complex molecules like "(3S*,4S*)-1-{[(cyclohexylmethyl)amino]carbonyl}-4-(2-pyridinyl)-3-pyrrolidinecarboxylic acid."

Chemical Reactions and Properties

The chemical reactions and properties of pyrrolidine and pyridinyl compounds are diverse. The synthesis of triorganostannyl esters of pyridinylimino substituted aminobenzoic acids, for example, provides insight into the physicochemical properties and potential applications of compounds with pyridinyl and aminobenzoic acid components (Tzimopoulos et al., 2010).

properties

IUPAC Name

(3S,4S)-1-(cyclohexylmethylcarbamoyl)-4-pyridin-2-ylpyrrolidine-3-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H25N3O3/c22-17(23)15-12-21(11-14(15)16-8-4-5-9-19-16)18(24)20-10-13-6-2-1-3-7-13/h4-5,8-9,13-15H,1-3,6-7,10-12H2,(H,20,24)(H,22,23)/t14-,15-/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DXEXASOMZUJVAR-HUUCEWRRSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)CNC(=O)N2CC(C(C2)C(=O)O)C3=CC=CC=N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CCC(CC1)CNC(=O)N2C[C@H]([C@@H](C2)C(=O)O)C3=CC=CC=N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H25N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

331.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(3S*,4S*)-1-{[(cyclohexylmethyl)amino]carbonyl}-4-(2-pyridinyl)-3-pyrrolidinecarboxylic acid

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